Cas no 2168673-51-4 (3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile)

• Product Name: 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile
• CAS No: 2168673-51-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5834425
• PubChem ID: 165519136
• Update Time: 2025-06-23

3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile
• EN300-1453690
• 2168673-51-4

• Inchi： 1S/C10H10N2O/c11-6-8-5-9(7-13)12-4-2-1-3-10(8)12/h5,7H,1-4H2
• InChI Key： BVWBWNQBQZFJPB-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C#N)=C2CCCCN21

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile

Comprehensive Overview of 3-Formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile (CAS No. 2168673-51-4)

The compound 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile (CAS No. 2168673-51-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydroindolizine core and functional groups such as the formyl and carbonitrile moieties, make it a versatile intermediate for synthesizing biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has shown heightened interest in indolizine derivatives due to their broad-spectrum pharmacological properties. The presence of the carbonitrile group in 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile enhances its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. This aligns with the current trend of fragment-based drug design, a hot topic in medicinal chemistry. Additionally, its formyl group offers a convenient handle for further derivatization, making it a valuable building block for combinatorial chemistry libraries.

From an industrial perspective, CAS No. 2168673-51-4 is gaining traction as a key intermediate in the synthesis of advanced materials. Its tetrahydroindolizine scaffold is structurally similar to several natural alkaloids, which has spurred investigations into its potential applications in flavor and fragrance industries. Moreover, the compound's stability under various conditions makes it suitable for scalable production, addressing the increasing demand for cost-effective synthetic routes in fine chemical manufacturing.

The rise of AI-driven drug discovery has further amplified the relevance of 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile. Computational models frequently highlight its heterocyclic framework as a privileged structure for target engagement, particularly in GPCR and enzyme inhibition studies. This synergy between experimental and in silico approaches underscores the compound's adaptability to modern research paradigms, a frequently searched topic in academic and industrial forums.

Environmental and regulatory considerations also play a pivotal role in the compound's applications. Unlike many high-risk intermediates, 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile exhibits favorable green chemistry metrics, such as low toxicity and biodegradability potential. This aligns with the global shift toward sustainable synthesis, a dominant theme in contemporary chemical research. Its compatibility with catalytic reactions further enhances its appeal for eco-friendly manufacturing processes.

In summary, 3-formyl-5,6,7,8-tetrahydroindolizine-1-carbonitrile (CAS No. 2168673-51-4) represents a multifaceted compound with expanding applications in pharmaceuticals, materials science, and beyond. Its structural versatility, coupled with emerging technological trends like AI-assisted molecular design and green chemistry, positions it as a critical player in next-generation chemical innovation. Ongoing research is expected to uncover additional functionalities, solidifying its role in addressing complex challenges across multiple scientific disciplines.